![molecular formula C13H17NO4S B6205288 4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H-cyclopenta[b]thiophene-2-carboxylic acid CAS No. 2751611-99-9](/img/no-structure.png)
4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H-cyclopenta[b]thiophene-2-carboxylic acid
Overview
Description
Synthesis Analysis
The tert-butyloxycarbonyl (Boc) group is used as a protecting group for amines in organic synthesis . The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .Chemical Reactions Analysis
Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H-cyclopenta[b]thiophene-2-carboxylic acid' involves the protection of the amine group, followed by the synthesis of the cyclopenta[b]thiophene ring system and the subsequent deprotection of the amine group. The carboxylic acid group is introduced in the final step.", "Starting Materials": [ "2-mercaptoacetic acid", "tert-butyl chloroformate", "tert-butylamine", "triethylamine", "ethyl chloroacetate", "sodium hydride", "acetic anhydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Protection of amine group", "2-mercaptoacetic acid is reacted with tert-butyl chloroformate and triethylamine in diethyl ether to form the tert-butoxycarbonyl (Boc) protected amine.", "Step 2: Synthesis of cyclopenta[b]thiophene ring system", "The Boc-protected amine is reacted with ethyl chloroacetate and sodium hydride in DMF to form the corresponding ester.", "The ester is then reacted with sodium hydroxide in water to form the corresponding acid.", "The acid is cyclized with acetic anhydride and hydrochloric acid in acetic acid to form the cyclopenta[b]thiophene ring system.", "Step 3: Deprotection of amine group", "The Boc-protected amine is deprotected with hydrochloric acid in methanol to form the final compound, 4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H-cyclopenta[b]thiophene-2-carboxylic acid." ] } | |
CAS RN |
2751611-99-9 |
Molecular Formula |
C13H17NO4S |
Molecular Weight |
283.3 |
Purity |
95 |
Origin of Product |
United States |
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